N-(2-ethoxyphenyl)-2-[N-(2-phenylethyl)benzenesulfonamido]acetamide

• IUPAC Name: 2-[benzenesulfonyl(2-phenylethyl)amino]-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C26H30N2O5S/c1-32-24-14-13-22(19-25(24)33-2)15-17-27-26(29)20-28(18-16-21-9-5-3-6-10-21)34(30,31)23-11-7-4-8-12-23/h3-14,19H,15-18,20H2,1-2H3,(H,27,29)
• InChI Key: QLIJNHDCSKNFAR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)CN(CCC2=CC=CC=C2)S(=O)(=O)C3=CC=CC=C3)OC
• Molecular Formula: C26H30N2O5S
• Molecular Weight: 482.6 g/mol

Description

N-(2-ethoxyphenyl)-2-[N-(2-phenylethyl)benzenesulfonamido]acetamide, commonly known as EPPBA, is a chemical compound that has gained significant attention in the field of scientific research. This compound has been studied extensively for its potential use in various applications, including as an inhibitor of protein-protein interactions and as a potential drug candidate for the treatment of cancer and other diseases.

Mechanism of Action

The mechanism of action of EPPBA is not fully understood, but it is believed to involve the inhibition of protein-protein interactions. EPPBA has been shown to bind to the SH3 domain of the protein Crk, which is involved in cell signaling pathways that are critical for cell growth and proliferation. By binding to the SH3 domain, EPPBA disrupts the interaction between Crk and its binding partners, which inhibits the downstream signaling pathways and ultimately leads to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of EPPBA have been studied extensively in vitro and in vivo. In vitro studies have shown that EPPBA is a potent inhibitor of the growth and proliferation of cancer cells, including breast cancer, lung cancer, and colon cancer cells. In vivo studies have shown that EPPBA has anti-tumor activity in animal models of cancer, and that it is well tolerated with minimal toxicity.

Advantages and Limitations for Lab Experiments

One of the major advantages of using EPPBA in lab experiments is its potency and specificity as an inhibitor of protein-protein interactions. EPPBA has been shown to be effective at inhibiting the growth and proliferation of cancer cells in vitro and in vivo, and it has the potential to be developed into a novel therapeutic agent for the treatment of cancer and other diseases. However, one of the limitations of using EPPBA in lab experiments is its relatively high cost and limited availability, which may limit its use in large-scale studies.

Future Directions

There are many future directions for research on EPPBA. One area of research is the development of more efficient and cost-effective synthesis methods for EPPBA, which would make it more accessible for large-scale studies. Another area of research is the optimization of EPPBA for use as a drug candidate, including the development of novel formulations and delivery methods. Additionally, further studies are needed to fully understand the mechanism of action of EPPBA and its potential use in the treatment of cancer and other diseases. Overall, EPPBA is a promising compound with many potential applications in scientific research and drug development.

Synthesis Methods

The synthesis of EPPBA involves the reaction of 2-ethoxyaniline with 2-phenylethylamine, followed by the addition of benzenesulfonyl chloride. The resulting product is then treated with acetic anhydride to yield EPPBA. The synthesis of EPPBA has been optimized for high yields and purity, and the compound has been extensively characterized using various analytical techniques, including NMR spectroscopy, mass spectrometry, and X-ray crystallography.

Scientific Research Applications

EPPBA has been studied extensively for its potential use in various scientific research applications. One of the most promising areas of research is the use of EPPBA as an inhibitor of protein-protein interactions. EPPBA has been shown to bind to the SH3 domain of the protein Crk, which is involved in cell signaling pathways that are critical for cell growth and proliferation. By inhibiting the interaction between Crk and its binding partners, EPPBA has the potential to disrupt these signaling pathways and inhibit the growth of cancer cells.